Cas no 4442-82-4 (2-cyclohexyl-1-phenylethan-1-ol)

• Product Name: 2-cyclohexyl-1-phenylethan-1-ol
• CAS No: 4442-82-4
• MF: C₁₄H₂₀O
• MW: 204.308004379272
• CID: 2717007
• PubChem ID: 15711730
• Update Time: 2024-03-01

2-cyclohexyl-1-phenylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, α-(cyclohexylmethyl)-
• 2-Cyclohexyl-1-phenylethanol
• 2-cyclohexyl-1-phenylethan-1-ol

• Inchi： 1S/C14H20O/c15-14(13-9-5-2-6-10-13)11-12-7-3-1-4-8-12/h2,5-6,9-10,12,14-15H,1,3-4,7-8,11H2
• InChI Key： MGABQOVTAPAHJQ-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=CC=1)CC1CCCCC1

Computed Properties

• Exact Mass: 204.151415257g/mol
• Monoisotopic Mass: 204.151415257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.0239 g/cm3(Temp: 0 °C)
• Melting Point: 54-56 °C
• Boiling Point: 142-143 °C(Press: 3 Torr)
• pka: 14.37±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives